
Structural Analysis of 3-Chloro-3-deoxy-D-
glucose: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Chloro-3-deoxy-D-glucose

Cat. No.: B12354118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive structural analysis of 3-Chloro-3-deoxy-D-
glucose, a halogenated derivative of D-glucose. This document collates available data on its

chemical and physical properties, outlines detailed experimental protocols for its synthesis and

characterization, and presents a putative biological signaling pathway based on the known

mechanisms of analogous glucose derivatives. The information is intended to support

researchers, scientists, and drug development professionals in their work with this and similar

compounds.

Chemical and Physical Properties
3-Chloro-3-deoxy-D-glucose is a monosaccharide derivative where the hydroxyl group at the

C-3 position is substituted with a chlorine atom. This modification significantly influences its

chemical reactivity and biological activity compared to its parent molecule, D-glucose.

Table 1: Physicochemical Properties of 3-Chloro-3-deoxy-D-glucose[1][2]
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Property Value Source

Molecular Formula C₆H₁₁ClO₅ PubChem[1]

Molecular Weight 198.60 g/mol PubChem[1]

IUPAC Name

(2S,3R,4R,5R,6R)-3-Chloro-6-

(hydroxymethyl)oxane-2,4,5-

triol

PubChem[1]

CAS Number 22933-89-7 Guidechem[2]

Appearance White to off-white powder Inferred

Solubility
Soluble in water and polar

organic solvents
Inferred

Melting Point Not available

Boiling Point
473.715 °C at 760 mmHg

(Predicted)
Guidechem[2]

Density 1.645 g/cm³ (Predicted) Guidechem[2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Chloro-3-deoxy-D-
glucose is not readily available in the reviewed literature, a plausible synthetic route can be

devised based on established methods for the synthesis of other deoxychlorinated sugars. A

common strategy involves the activation of a specific hydroxyl group followed by nucleophilic

substitution with a chloride ion.

Proposed Synthesis Workflow
The following diagram illustrates a potential synthetic pathway starting from a protected D-

glucose derivative.
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Step 1: Protection of Hydroxyl Groups Step 2: Chlorination Step 3: Deprotection

1,2:5,6-di-O-isopropylidene-α-D-glucofuranose 1,2:5,6-di-O-isopropylidene-α-D-allofuranose

Oxidation & Reduction
(e.g., Swern oxidation, then NaBH4) 3-Chloro-3-deoxy-1,2:5,6-di-O-

isopropylidene-α-D-glucofuranose

Chlorinating Agent
(e.g., SOCl2, PPh3/CCl4) 3-Chloro-3-deoxy-D-glucose

Acidic Hydrolysis
(e.g., aq. TFA or HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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